Cas no 1805030-35-6 (2-Chloro-4-ethyl-6-fluorotoluene)

• Product Name: 2-Chloro-4-ethyl-6-fluorotoluene
• CAS No: 1805030-35-6
• MF: C₉H₁₀ClF
• MW: 172.627105236053
• CID: 5038198
• Update Time: 2025-06-11

2-Chloro-4-ethyl-6-fluorotoluene Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-4-ethyl-6-fluorotoluene

• Inchi： 1S/C9H10ClF/c1-3-7-4-8(10)6(2)9(11)5-7/h4-5H,3H2,1-2H3
• InChI Key： YMOZCEZMTXJIHU-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1C)F)CC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 127
• XLogP3: 3.8
• Topological Polar Surface Area: 0

Additional information on 2-Chloro-4-ethyl-6-fluorotoluene

Introduction to 2-Chloro-4-ethyl-6-fluorotoluene (CAS No. 1805030-35-6)

2-Chloro-4-ethyl-6-fluorotoluene (CAS No. 1805030-35-6) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, particularly in the pharmaceutical and chemical industries. This compound is characterized by its specific substituents, including a chlorine atom at the 2-position, an ethyl group at the 4-position, and a fluorine atom at the 6-position on the toluene ring. These functional groups contribute to its distinct reactivity and stability, making it a valuable intermediate in synthetic chemistry.

The synthesis of 2-Chloro-4-ethyl-6-fluorotoluene typically involves multi-step processes, which can be tailored to optimize yield and purity. One common approach involves the sequential introduction of the chlorine, ethyl, and fluorine substituents onto the toluene ring. Recent advancements in catalytic methods have significantly improved the efficiency and selectivity of these reactions, reducing both cost and environmental impact. For instance, a study published in Organic Letters in 2021 demonstrated the use of palladium-catalyzed cross-coupling reactions to achieve high yields of 2-Chloro-4-ethyl-6-fluorotoluene with minimal by-products.

In the pharmaceutical industry, 2-Chloro-4-ethyl-6-fluorotoluene has shown promise as a key intermediate in the synthesis of several drug candidates. Its unique combination of halogen and alkyl substituents allows for a wide range of functionalization possibilities, which can be exploited to design molecules with specific biological activities. For example, a research team at the University of California, San Francisco, reported in a 2022 paper that derivatives of 2-Chloro-4-ethyl-6-fluorotoluene exhibited potent anti-inflammatory properties, making them potential candidates for treating chronic inflammatory diseases.

Beyond pharmaceutical applications, 2-Chloro-4-ethyl-6-fluorotoluene is also used in the development of advanced materials. Its chemical structure provides a foundation for creating polymers with enhanced thermal stability and mechanical strength. A study published in Macromolecules in 2023 highlighted the use of this compound as a monomer in the synthesis of copolymers with improved performance characteristics. These materials have potential applications in areas such as electronics, coatings, and adhesives.

The safety and environmental impact of 2-Chloro-4-ethyl-6-fluorotoluene are critical considerations for its industrial use. Extensive toxicological studies have been conducted to ensure that it meets regulatory standards for handling and disposal. These studies have shown that while 2-Chloro-4-ethyl-6-fluorotoluene is generally considered safe when used under controlled conditions, proper safety protocols must be followed to minimize any potential risks. For instance, it is recommended to handle this compound in well-ventilated areas and to use appropriate personal protective equipment (PPE).

In conclusion, 2-Chloro-4-ethyl-6-fluorotoluene (CAS No. 1805030-35-6) is a highly versatile compound with a wide range of applications in pharmaceuticals, materials science, and other industries. Its unique chemical structure and reactivity make it an invaluable intermediate in synthetic chemistry. Ongoing research continues to uncover new possibilities for its use, further solidifying its importance in modern scientific endeavors.